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Compound of Interest

Compound Name: (Z2)-MDL 105519

Cat. No.: B1663836

Technical Support Center: (Z)-MDL 105519

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with (Z)-MDL
105519. The information provided addresses common solubility issues encountered when
preparing agueous solutions for experimental use.

Frequently Asked Questions (FAQSs)

Q1: What is (Z)-MDL 105519 and why is its solubility in aqueous buffers a concern?

(Z)-MDL 105519, also known as (E)-3-(2-phenyl-2-carboxyethenyl)-4,6-dichloro-1H-indole-2-
carboxylic acid, is a potent and selective antagonist of the glycine binding site on the N-methyl-
D-aspartate (NMDA) receptor.[1][2] Like many indole-2-carboxylic acid derivatives, it has low
intrinsic aqueous solubility, which can lead to challenges in preparing homogenous solutions for
in vitro and in vivo experiments.[3] This can result in compound precipitation, leading to
inaccurate dosing and unreliable experimental outcomes.

Q2: What is the recommended solvent for making a stock solution of (Z)-MDL 105519?

It is highly recommended to first prepare a stock solution in an organic solvent. Dimethyl
sulfoxide (DMSO) is a commonly used solvent for this purpose.[4] Commercial suppliers often
provide (Z)-MDL 105519 as a solid or as a pre-made solution in DMSO.[4]
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Q3: What is the maximum recommended concentration of DMSO in my final agueous working
solution?

The final concentration of DMSO in your aqueous buffer should be kept as low as possible to
avoid solvent effects on your experimental system. Typically, a final DMSO concentration of
0.1% to 0.5% is well-tolerated in most cell-based assays. However, the tolerance of your
specific experimental system to DMSO should always be determined empirically by running
appropriate vehicle controls.

Q4: Can | store (Z)-MDL 105519 in an aqueous buffer?

It is not recommended to store (Z)-MDL 105519 in aqueous buffers for extended periods due to
its limited stability and potential for precipitation. Prepare fresh agueous working solutions from
your organic stock solution immediately before each experiment.

Troubleshooting Guide for Solubility Issues

This guide provides a step-by-step approach to addressing solubility challenges with (Z)-MDL
105519 in aqueous buffers.
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Issue

Potential Cause

Troubleshooting Steps

Precipitation upon dilution of

DMSO stock in agueous buffer.

The aqueous solubility of (2)-
MDL 105519 has been

exceeded.

1. Decrease the final
concentration: Try diluting your
stock solution to a lower final
concentration in the aqueous
buffer. 2. Use a fresh buffer:
Ensure your buffer is properly
prepared and at the correct
pH. 3. Vortex during dilution:
Add the DMSO stock to the
aqueous buffer while vortexing
to promote rapid mixing and
prevent localized high
concentrations that can lead to
precipitation. 4. Warm the
buffer: Gently warming the
aqueous buffer (e.g., to 37°C)
may transiently increase the
solubility of the compound.
However, be mindful of the
temperature stability of (2)-
MDL 105519 and your

experimental system.

Cloudy or hazy solution after

dilution.

Formation of a fine precipitate

or suspension.

1. Sonication: Briefly sonicate
the solution in a water bath to
help break up any precipitate
and improve dissolution. 2.
Filtration: If sonication is not
effective, you may need to filter
the solution through a 0.22 pm
syringe filter to remove any
undissolved compound. Note
that this will reduce the actual
concentration of the compound

in your working solution.
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Inconsistent experimental

results.

Inhomogeneous solution or

compound degradation.

1. Prepare fresh solutions:
Always prepare your agqueous
working solution fresh for each
experiment from a well-
maintained stock solution. 2.
Protect from light: Store stock
solutions in light-protected
vials. 3. Minimize freeze-thaw
cycles: Aliquot your DMSO
stock solution into smaller
volumes to avoid repeated

freeze-thaw cycles.

Experimental Protocols
Preparation of a (Z)-MDL 105519 Stock Solution in DMSO

Weighing the Compound: Carefully weigh the desired amount of (Z)-MDL 105519 powder in

a suitable vial.

Adding DMSO: Add the appropriate volume of high-purity DMSO to achieve the desired

stock concentration (e.g., 10 mM).

Dissolving the Compound: Vortex the solution until the compound is completely dissolved.

Gentle warming (e.g., 37°C) and/or brief sonication may be used to aid dissolution if

necessary.

Storage: Store the DMSO stock solution at -20°C or -80°C in tightly sealed, light-protected

aliquots.

Preparation of an Aqueous Working Solution

o Buffer Preparation: Prepare the desired aqueous buffer (e.g., PBS, HEPES-buffered saline)

and ensure it is at the desired pH and temperature for your experiment.

 Dilution: While vortexing the aqueous buffer, add the required volume of the (Z)-MDL 105519

DMSO stock solution to achieve the final desired concentration. Ensure the final DMSO
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concentration is compatible with your experimental system.

¢ Inspection: Visually inspect the solution for any signs of precipitation or cloudiness. If the
solution is not clear, refer to the troubleshooting guide.

+ Immediate Use: Use the freshly prepared aqueous working solution immediately in your
experiment.
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Caption: Antagonistic action of (Z)-MDL 105519 on the NMDA receptor.

Experimental Workflow for Preparing Aqueous Solutions
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Caption: Workflow for preparing aqueous solutions of (Z)-MDL 105519.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1663836?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663836?utm_src=pdf-body
https://www.benchchem.com/product/b1663836?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

1. [3H]MDL 105,519, a high-affinity radioligand for the N-methyl-D-aspartate receptor-
associated glycine recognition site - PubMed [pubmed.ncbi.nim.nih.gov]

» 2. Pharmacological characterization of MDL 105,519, an NMDA receptor glycine site
antagonist - PubMed [pubmed.ncbi.nim.nih.gov]

» 3. Design, synthesis, and biological evaluation of indole-2-carboxamides: a promising class
of antituberculosis agents - PubMed [pubmed.ncbi.nim.nih.gov]

e 4. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [(Z)-MDL 105519 solubility issues in aqueous buffers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663836#z-mdl-105519-solubility-issues-in-aqueous-
buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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